Cas no 1806136-27-5 (4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806136-27-5
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4838905
• Update Time: 2025-10-18

4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-1-3-4(7(10,11)12)2-17-6(16)5(3)18-8(13,14)15/h2H,1H2
• InChI Key： QQPDNEVCAWRPPZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the CAS number 1806136-27-5, is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of multiple substituents, including a bromomethyl group, an iodo group, a trifluoromethoxy group, and a trifluoromethyl group, makes this molecule highly versatile and interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

The structure of this compound is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 5. The trifluoromethoxy group at position 3 and the trifluoromethyl group at position 5 contribute to the molecule's electronic properties, making it highly electron-deficient. This characteristic is advantageous in reactions involving nucleophilic aromatic substitution or as a building block for constructing bioactive molecules. The bromomethyl group at position 4 introduces additional reactivity, particularly in alkylation reactions, while the iodo group at position 2 serves as a potential site for further functionalization or coupling reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various routes. One prominent approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the iodine substituent at position 2. The bromomethyl group can be introduced via nucleophilic aromatic substitution using appropriate directing groups or through alkylation reactions under specific conditions. The trifluoromethoxy and trifluoromethyl groups are typically introduced during the initial stages of synthesis using electrophilic fluorination techniques or through prefunctionalized intermediates.

The physical properties of this compound are influenced by its high degree of fluorination and the electron-withdrawing nature of its substituents. It exhibits a high melting point due to strong intermolecular interactions and is sparingly soluble in common organic solvents. These properties make it suitable for applications requiring stability under harsh conditions or for use in solid-state chemistry.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, its electron-deficient nature makes it an attractive candidate for designing inhibitors of various enzymes or receptors. Recent studies have explored its potential as a lead compound in anticancer drug discovery, where its ability to modulate specific protein kinases has been demonstrated. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs).

The incorporation of multiple halogen atoms in this compound also renders it amenable to various radiochemical modifications. For instance, the iodine substituent can be readily replaced with radioactive isotopes such as iodine-123 or iodine-131 for use in diagnostic imaging or targeted radiotherapy applications.

In conclusion, 4-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a multifaceted compound with significant potential across diverse fields due to its unique structure and reactivity. Ongoing research continues to uncover new synthetic routes and applications for this compound, underscoring its importance as a valuable tool in modern chemical research.